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Compound of Interest

Compound Name: 4-Methyl-5-vinylthiazole

Cat. No.: B145775

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-5-vinylthiazole (FEMA No. 3313; CAS No. 1759-28-0) is a sensory additive,
specifically a flavoring agent, approved for use in animal feed.[1] Its primary function is to
enhance the aroma and taste of feed, thereby promoting feed intake, particularly in challenging
periods such as weaning or when less palatable ingredients are used. This document provides
detailed application notes and protocols for the formulation and evaluation of 4-Methyl-5-
vinylthiazole in various animal feed matrices.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4-Methyl-5-vinylthiazole is
essential for its effective formulation and handling.
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Property Value Reference
Chemical Formula C6H7NS

Molecular Weight 125.19 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

Odor Nutty, cocoa-like [1]

Boiling Point 78-80 °C at 25 mmHg

Density 1.093 g/mL at 25 °C

Solubility Soluble in organic solvents, o

such as ethanol.

Application in Animal Feed

4-Methyl-5-vinylthiazole is categorized as a sensory additive intended to improve the

palatability of feed for all animal species.[2] Its application is particularly relevant for:

e Masking Unpleasant Odors: It can effectively mask the less desirable aromas of certain feed

ingredients, such as some protein sources or minerals.

o Enhancing Feed Acceptance: By providing a consistent and attractive aroma, it can

encourage feed consumption, especially during dietary changes.

e Improving Feed Intake in Young Animals: Piglets and calves, for example, are highly

sensitive to the smell and taste of their feed, and a consistent flavor can ease the transition

from milk to solid feed.

The European Food Safety Authority (EFSA) has established safe maximum inclusion levels for

4-Methyl-5-vinylthiazole in complete feed for various animal species. As its function in feed is

analogous to its role as a flavoring in human food, further demonstration of efficacy for its

intended sensory effect is not deemed necessary by regulatory bodies.

Recommended Maximum Safe Inclusion Levels
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The following table summarizes the maximum safe concentrations of 4-Methyl-5-vinylthiazole
in complete feed for different target animals, as determined by the EFSA Panel on Additives
and Products or Substances used in Animal Feed (FEEDAP).

. Maximum Safe Concentration (mg/kg of
Target Animal
complete feed)

Veal calves (milk replacer), dogs, salmonids,

ornamental fish 05
Cattle for fattening, sheep/goat, horses, cats 0.4
Sows, dairy cows 0.3
Piglets, pigs for fattening, rabbits, laying hens 0.2
Chickens for fattening, turkeys for fattening 0.1
Any other species 0.1

Experimental Protocols

Protocol 1: Formulation and Incorporation into Animal
Feed

Objective: To provide a general protocol for the incorporation of liquid 4-Methyl-5-vinylthiazole
into a solid feed matrix (e.g., premix or complete feed).

Materials:

4-Methyl-5-vinylthiazole (=97% purity)

Suitable carrier (e.qg., silica, corn cob meal, or other porous material)

Basal feed mixture (premix or complete feed)

Planetary or ribbon mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Procedure:

» Pre-blending (if necessary): For accurate dosing, especially at low inclusion levels, create a
pre-blend. a. Accurately weigh the required amount of 4-Methyl-5-vinylthiazole. b. In a
separate container, weigh a suitable amount of the carrier material. c. Slowly add the liquid
4-Methyl-5-vinylthiazole to the carrier while continuously mixing. Ensure a homogenous
distribution of the liquid on the catrrier.

 Incorporation into Premix or Feed: a. Add the pre-blended mixture (or the neat liquid for
larger batches) to the main feed mixture in a stepwise manner. b. Begin with a small portion
of the main feed in the mixer. c. Add the pre-blend and mix for a predetermined time (e.g., 5
minutes). d. Gradually add the remaining feed to the mixer and continue mixing for a
sufficient duration to ensure homogeneity (e.g., 15-20 minutes). The exact mixing time will
depend on the mixer's efficiency and should be validated.

Logical Workflow for Feed Formulation
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Workflow for Incorporating 4-Methyl-5-vinylthiazole into Feed
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Caption: Workflow for incorporating the liquid additive into a solid feed matrix.

Protocol 2: Homogeneity Testing

Objective: To determine the uniform distribution of 4-Methyl-5-vinylthiazole in a batch of
premix or complete feed.

Materials:

o Feed samples collected from the mixer or production line
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Validated analytical method for 4-Methyl-5-vinylthiazole (see Protocol 4)

Procedure:

Sampling: a. Collect at least 10 random samples from a single batch of feed. Samples
should be taken from different locations within the mixer or at different time points during the
discharge of the feed. b. The sample size should be sufficient for the planned analytical
procedure.

Sample Preparation and Analysis: a. Prepare each sample for analysis according to the
validated analytical method. b. Analyze each sample in duplicate to determine the
concentration of 4-Methyl-5-vinylthiazole.

Data Analysis: a. Calculate the mean concentration and the standard deviation of the
analytical results. b. Calculate the coefficient of variation (CV) using the formula: CV (%) =
(Standard Deviation / Mean) * 100. c. A CV of less than 10% is generally considered to
indicate adequate homogeneity.

Protocol 3: Stability Testing

Objective: To evaluate the stability of 4-Methyl-5-vinylthiazole in feed under defined storage

conditions and after feed processing.

Materials:

Feed samples containing a known concentration of 4-Methyl-5-vinylthiazole

Environmental chamber or controlled storage facility

Feed processing equipment (e.g., pellet mill, extruder)

Validated analytical method for 4-Methyl-5-vinylthiazole

Procedure:

Storage Stability: a. Store feed samples in appropriate packaging at controlled temperature
and humidity (e.g., 25°C/60% RH and 40°C/75% RH for accelerated testing). b. Analyze the
concentration of 4-Methyl-5-vinylthiazole at defined time points (e.g., 0, 1, 3, and 6
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months). c. Calculate the percentage of recovery at each time point relative to the initial

concentration.

e Processing Stability: a. Prepare a batch of feed containing a known concentration of the
additive. b. Process the feed using standard conditions for pelleting or extrusion. c. Collect
samples of the mash feed before processing and the pelleted/extruded feed after
processing. d. Analyze the concentration of 4-Methyl-5-vinylthiazole in both sets of
samples. e. Calculate the percentage of recovery after processing. Due to the volatility of
flavor compounds, some loss during high-temperature processing is expected.
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Caption: Simplified pathway from chemical stimulus to behavioral response.

Metabolic Fate

Studies on the metabolism of other thiazole-containing compounds in animals suggest that
they can undergo metabolic transformations. For instance, research on benzothiazole has
shown that it can be subject to ring-cleavage. A proposed metabolic pathway for some
thiazoles involves initial oxidation at the sulfur atom, followed by epoxidation of the thiazole
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ring, leading to ring opening. The resulting metabolites are then typically conjugated and
excreted.

Conclusion

4-Methyl-5-vinylthiazole is a well-characterized sensory feed additive with established safe
inclusion levels for a wide range of animal species. Its effective use in animal feed formulations
requires careful consideration of its incorporation to ensure homogeneity and stability. The
protocols provided in this document offer a framework for the successful application and
evaluation of this flavoring agent. Further research into specific analytical methods for different
feed matrices and a deeper understanding of its stability under various processing conditions
will further enhance its application in the animal feed industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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